Cas no 2649060-30-8 (2-(2-isocyanatopropan-2-yl)benzonitrile)

• Product Name: 2-(2-isocyanatopropan-2-yl)benzonitrile
• CAS No: 2649060-30-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6047858
• PubChem ID: 117047176
• Update Time: 2025-05-20

2-(2-isocyanatopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)benzonitrile
• 2649060-30-8
• EN300-1869439

• Inchi： 1S/C11H10N2O/c1-11(2,13-8-14)10-6-4-3-5-9(10)7-12/h3-6H,1-2H3
• InChI Key： BXLJEYHTFAIHFE-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-isocyanatopropan-2-yl)benzonitrile

2-(2-isocyanatopropan-2-yl)benzonitrile: A Comprehensive Overview

2-(2-isocyanatopropan-2-yl)benzonitrile (CAS No. 2649060-30-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as isocyanate benzonitrile, has garnered attention due to its unique chemical properties and potential for use in advanced materials, pharmaceuticals, and specialty chemicals. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 2-(2-isocyanatopropan-2-yl)benzonitrile consists of a benzonitrile group attached to an isocyanate moiety. The benzonitrile group contributes aromatic stability and reactivity, while the isocyanate group introduces functionality for polymerization and cross-linking reactions. This combination makes the compound highly suitable for applications requiring both stability and reactivity. Recent studies have highlighted its potential as a building block for synthesizing high-performance polymers and coatings.

One of the key areas of research on isocyanate benzonitrile involves its role in polymer chemistry. Scientists have explored its ability to undergo step-growth polymerization with alcohols and amines, leading to the formation of polyurethanes with enhanced mechanical properties. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating isocyanate benzonitrile into polyurethane formulations significantly improved their thermal stability and tensile strength. These findings underscore its potential for use in aerospace and automotive industries where durable materials are critical.

Beyond polymer applications, isocyanate benzonitrile has shown promise in drug delivery systems. Researchers have investigated its ability to act as a precursor for bioactive polymers that can encapsulate and release drugs over extended periods. A 2023 paper in *Journal of Controlled Release* reported that polymers derived from isocyanate benzonitrile exhibited controlled drug release profiles, making them ideal candidates for targeted therapy applications.

The synthesis of isocyanate benzonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, the use of transition metal catalysts has significantly reduced reaction times while improving yield rates. These developments align with the growing demand for sustainable chemical manufacturing practices.

In terms of environmental impact, isocyanate benzonitrile has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

Looking ahead, the future of isocyanate benzonitrile lies in its integration into emerging technologies such as 3D printing materials and smart responsive polymers. Its unique combination of reactivity and stability positions it as a key player in next-generation material science.

In conclusion, isocyanate benzonitrile (CAS No. 2649060-30-8) is a multifaceted compound with diverse applications across various industries. From advanced polymers to drug delivery systems, its versatility continues to drive innovative research and development efforts. As scientific understanding deepens, this compound is poised to play an even greater role in shaping the future of materials science.